molecular formula C12H16O2 B6256068 tricyclo[4.3.1.1,3,8]undec-4-ene-4-carboxylic acid CAS No. 57293-36-4

tricyclo[4.3.1.1,3,8]undec-4-ene-4-carboxylic acid

Cat. No. B6256068
CAS RN: 57293-36-4
M. Wt: 192.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tricyclo[4.3.1.1,3,8]undec-4-ene-4-carboxylic acid, commonly referred to as tUCA, is a carboxylic acid that has been studied extensively in the scientific community due to its intriguing properties and potential applications. This compound has been synthesized in a number of methods, and has been used in various scientific research applications. In

Scientific Research Applications

TUCA has been used in a variety of scientific research applications, including its use as a substrate for enzymatic reactions, a ligand in the preparation of peptide-based drugs, and a model compound in the study of enzyme kinetics. It has also been used to study the effects of pH and temperature on the reactivity of enzymes, as well as to study the effects of inhibitors on enzyme activity. Additionally, tUCA has been used to study the effects of mutations on enzyme activity and to study the effects of inhibitors on enzyme activity.

Mechanism of Action

The mechanism of action of tUCA is not fully understood, but it is believed to be related to its ability to form hydrogen bonds with other molecules. It is believed that the hydrogen bonds formed between tUCA and other molecules are responsible for its ability to act as a substrate for enzymatic reactions and as a ligand for peptide-based drugs. Additionally, the hydrogen bonds formed between tUCA and other molecules may be responsible for its ability to interact with enzymes and to affect their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of tUCA are not fully understood, but it is believed to be involved in a number of processes. It has been shown to have anti-inflammatory and anti-oxidant properties, and it has been shown to have an inhibitory effect on the activity of enzymes involved in the metabolism of carbohydrates, proteins, and lipids. Additionally, tUCA has been shown to have an inhibitory effect on the activity of enzymes involved in cell signaling pathways, as well as to have an inhibitory effect on the activity of enzymes involved in the synthesis of proteins.

Advantages and Limitations for Lab Experiments

The advantages of using tUCA in lab experiments include its ability to form hydrogen bonds with other molecules, its ability to act as a substrate for enzymatic reactions, and its ability to act as a ligand in the preparation of peptide-based drugs. Additionally, tUCA is relatively inexpensive and can be easily synthesized in a variety of methods. The main limitation of using tUCA in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

The potential future directions for tUCA research include further investigations into its mechanism of action, its biochemical and physiological effects, and its potential applications. Additionally, further investigations into its synthesis methods, its ability to form hydrogen bonds with other molecules, and its ability to act as a substrate for enzymatic reactions and as a ligand in the preparation of peptide-based drugs are needed. Finally, further research into its potential therapeutic applications, such as its potential to act as an anti-inflammatory, anti-oxidant, and anti-cancer agent, is also needed.

Synthesis Methods

TUCA has been synthesized using a variety of methods, including the reductive amination of an aldehyde, the reaction of an aldehyde with an amine, the reaction of an aldehyde with an acid chloride, and the reaction of an aldehyde with an ester. The most common method is the reductive amination of an aldehyde, which involves the reduction of an aldehyde with sodium cyanoborohydride in the presence of a base. This method yields a high yield of tUCA with a purity of greater than 95%.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tricyclo[4.3.1.1,3,8]undec-4-ene-4-carboxylic acid involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Sodium hydroxide", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Sodium chloride", "Sodium carbonate", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with maleic anhydride in the presence of a catalytic amount of sodium hydroxide to form the Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is reduced with sodium borohydride in acetic acid to form the corresponding diol.", "Step 3: The diol is oxidized with a mixture of acetic acid and hydrochloric acid to form the corresponding diketone.", "Step 4: The diketone is treated with sodium hydroxide to form the corresponding carboxylic acid.", "Step 5: The carboxylic acid is purified by recrystallization from a mixture of methanol and water.", "Step 6: The purified carboxylic acid is converted to the corresponding acid chloride using thionyl chloride.", "Step 7: The acid chloride is reacted with sodium carbonate in ethanol to form the corresponding carboxylic acid." ] }

CAS RN

57293-36-4

Product Name

tricyclo[4.3.1.1,3,8]undec-4-ene-4-carboxylic acid

Molecular Formula

C12H16O2

Molecular Weight

192.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.